2-Hydroxy-4-(trifluoromethoxy)phenylboronic acid

• IUPAC Name: [2-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid
• InChI: InChI=1S/C7H6BF3O4/c9-7(10,11)15-4-1-2-5(8(13)14)6(12)3-4/h1-3,12-14H
• InChI Key: RQCNMAAZFRLTGZ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=C(C=C1)OC(F)(F)F)O)(O)O
• Molecular Formula: C7H6BF3O4
• Molecular Weight: 221.93 g/mol
• CAS No.: 1309768-22-6

Description

2-Hydroxy-4-(trifluoromethoxy)phenylboronic acid is a chemical compound with the molecular formula C7H6BF3O3. It is a solid substance and has a molecular weight of 205.93.

Molecular Structure Analysis

The molecular structure of this compound consists of a phenyl ring substituted with a hydroxy group, a trifluoromethoxy group, and a boronic acid group. The InChI key of the compound is GYGNUMOLFBSVCL-UHFFFAOYSA-N.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, boronic acids are known to participate in various types of reactions. They are commonly used in Suzuki-Miyaura cross-coupling reactions.

Physical and Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 205.93. The compound’s InChI key is GYGNUMOLFBSVCL-UHFFFAOYSA-N.

Scientific Research Applications

1. Catalyst in Organic Synthesis

2-Hydroxy-4-(trifluoromethoxy)phenylboronic acid and its derivatives have been explored as catalysts in organic synthesis. For instance, 2,4-Bis(trifluoromethyl)phenylboronic acid has been identified as an effective catalyst for dehydrative amidation between carboxylic acids and amines, playing a crucial role in α-dipeptide synthesis (Wang, Lu, & Ishihara, 2018).

2. Structural and Antimicrobial Properties

Studies have revealed the physicochemical, structural, antimicrobial, and spectroscopic properties of trifluoromethoxy)phenylboronic acids. These compounds exhibit varying acidity levels and possess antibacterial potency against bacteria like Escherichia coli and Bacillus cereus (Adamczyk-Woźniak et al., 2021).

3. Application in Nanoparticle Synthesis

This acid has applications in the synthesis of nanoparticles. It has been used in the creation of biocompatible and biodegradable block copolymer micelles for potential use in drug delivery systems responsive to glucose and lactic acid (Vrbata & Uchman, 2018).

4. Role in the Synthesis of Organic Compounds

The acid contributes to the synthesis of various organic compounds like 4-phenylphenalenones (Cano et al., 2013) and plays a part in the coassembly of double hydrophilic block copolymers (Matuszewska et al., 2015).

5. Carbohydrate Chemistry Applications

Its utility in carbohydrate chemistry has been documented, where it condenses with diols for the synthesis of specifically substituted or oxidized sugar derivatives (Ferrier, 1972).

6. Nanotechnology and Bio-Applications

Phenylboronic acid derivatives, including this compound, are increasingly used in nanotechnology and bio-applications, particularly for drug delivery systems and biosensors, due to their ability to form reversible complexes with polyols (Lan & Guo, 2019).

Mechanism of Action

Target of Action

The primary target of 2-Hydroxy-4-(trifluoromethoxy)phenylboronic acid is the Suzuki–Miyaura cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

This compound interacts with its targets through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This is part of the Suzuki–Miyaura coupling reaction, which also involves an oxidative addition step where palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .

Biochemical Pathways

The biochemical pathway primarily affected by this compound is the Suzuki–Miyaura cross-coupling reaction pathway . This pathway involves the conjoining of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .

Pharmacokinetics

The compound’s success in the suzuki–miyaura coupling reaction is attributed to its relatively stable nature and the mild and functional group tolerant reaction conditions . These properties suggest that the compound may have favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Result of Action

The result of the action of this compound is the formation of a new carbon–carbon bond through the Suzuki–Miyaura coupling reaction . This reaction is widely used in organic chemistry for the synthesis of various organic compounds .

Action Environment

The action of this compound is influenced by environmental factors such as the presence of a palladium catalyst and a base . The compound is generally environmentally benign and is readily prepared for use in specific Suzuki–Miyaura coupling conditions . The compound should be stored in an inert atmosphere at 2-8°C .

Biochemical Analysis

Biochemical Properties

2-Hydroxy-4-(trifluoromethoxy)phenylboronic acid plays a crucial role in biochemical reactions, particularly in the context of enzyme inhibition and molecular recognition. This compound interacts with enzymes such as lactate dehydrogenase, where it acts as an inhibitor, thereby affecting the enzyme’s activity . Additionally, this compound can bind to proteins and other biomolecules through its boronic acid group, forming reversible covalent bonds with hydroxyl groups on these molecules. This interaction is essential for its role in biochemical assays and molecular recognition processes.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been observed to affect the activity of lactate dehydrogenase, which plays a critical role in cellular metabolism . By inhibiting this enzyme, this compound can alter the metabolic flux within cells, leading to changes in energy production and other metabolic processes.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms is the formation of reversible covalent bonds with hydroxyl groups on biomolecules. This interaction can lead to enzyme inhibition or activation, depending on the specific enzyme and the nature of the interaction . Additionally, this compound can influence gene expression by modulating transcription factors and other regulatory proteins, thereby affecting the expression of specific genes involved in cellular metabolism and other processes.

Temporal Effects in Laboratory Settings

The stability and degradation of this compound in laboratory settings are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation over time . Its effects on cellular function can change over extended periods, particularly in in vitro and in vivo studies. Long-term exposure to this compound may lead to alterations in cellular metabolism and other processes, highlighting the importance of monitoring its stability and effects over time.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound can effectively inhibit specific enzymes and modulate cellular processes without causing significant toxicity . At higher doses, this compound may exhibit toxic or adverse effects, including disruptions in cellular metabolism and other physiological processes. These threshold effects underscore the importance of carefully controlling the dosage when using this compound in biochemical and pharmacological studies.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. One of the key interactions is with lactate dehydrogenase, where it acts as an inhibitor . This interaction affects the enzyme’s activity and, consequently, the metabolic flux within cells. Additionally, this compound may influence the levels of specific metabolites, further impacting cellular metabolism and other biochemical processes.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins. This compound can be transported across cell membranes through specific transporters, allowing it to reach various cellular compartments and tissues. Once inside the cells, this compound can bind to proteins and other biomolecules, affecting its localization and accumulation within specific cellular compartments.

Subcellular Localization

The subcellular localization of this compound is a critical factor that influences its activity and function. This compound can be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . For example, it may localize to the mitochondria, where it can interact with enzymes involved in cellular metabolism, or to the nucleus, where it can influence gene expression and other nuclear processes.